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Compound of Interest

Compound Name: GPR35 agonist 2

Cat. No.: B10855115 Get Quote

Essential Safety and Handling Guide for GPR35
Agonist 2
This guide provides crucial safety and logistical information for the handling and disposal of

GPR35 agonist 2, a potent research compound. The following procedures are based on best

practices for managing biologically active small molecules in a laboratory setting. While one

safety data sheet for a similar compound, Glucocorticoid receptor agonist-2, classifies it as

non-hazardous, the potency of GPR35 agonist 2 necessitates careful handling to minimize

exposure.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is essential to ensure personal safety when handling GPR35 agonist 2. A risk

assessment should be conducted to determine the specific requirements for your experimental

setup.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10855115?utm_src=pdf-interest
https://www.benchchem.com/product/b10855115?utm_src=pdf-body
https://www.benchchem.com/product/b10855115?utm_src=pdf-body
https://www.benchchem.com/product/b10855115?utm_src=pdf-body
https://www.benchchem.com/product/b10855115?utm_src=pdf-body
https://www.medchemexpress.com/gpr35-agonist-2.html
https://file.medchemexpress.com/batch_PDF/HY-148435/Glucocorticoid-receptor-agonist-2-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b10855115?utm_src=pdf-body
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications and Use

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory where chemicals

are handled to protect from

splashes.[4][5] A face shield

may be required for

procedures with a high risk of

splashing.[3][5]

Hand Protection Disposable Nitrile Gloves

Wear two pairs of

chemotherapy-grade gloves

when handling the solid

compound or concentrated

solutions.[3][6] Inspect gloves

for tears or punctures before

use and change them

frequently.[7]

Body Protection Laboratory Coat

A clean, buttoned lab coat

should be worn to protect skin

and clothing from

contamination.[3][8] For

procedures with a higher risk

of splashes, a disposable

gown made of a resistant

material is recommended.[3]

Respiratory Protection Not generally required

Work in a well-ventilated area

or a chemical fume hood to

avoid inhalation of any dust or

aerosols.[2][7][8] If weighing

the solid compound outside of

a fume hood, a respirator may

be necessary based on your

institution's safety assessment.

Foot Protection Closed-toe Shoes Shoes that fully cover the feet

are mandatory in any

laboratory setting to protect
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against spills and falling

objects.[7]

Experimental Protocol: Safe Handling of GPR35
Agonist 2
This protocol outlines the step-by-step procedures for safely handling GPR35 agonist 2 from

receipt to use in experiments.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is clearly labeled with the chemical name, concentration, and any

hazard information.[8]

Store the compound according to the manufacturer's instructions. For GPR35 agonist 2,

storage at -80°C for up to 6 months or at -20°C for 1 month (protected from light) is

recommended for stock solutions.[1]

Keep a detailed inventory of the compound, including the date received, amount, and dates

of use.

2. Preparation of Stock Solutions:

All handling of the solid compound and preparation of stock solutions should be performed in

a certified chemical fume hood to minimize inhalation exposure.

Before weighing the solid compound, ensure the balance is clean and placed in a draft-

shielded area within the fume hood.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid. Avoid creating

dust.

Prepare a stock solution by dissolving the compound in a suitable solvent, such as DMSO.[1]
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Clearly label the container with the compound name, concentration, solvent, date of

preparation, and your initials.

3. Use in Experiments:

When diluting stock solutions to working concentrations, continue to wear appropriate PPE.

Conduct all experimental procedures involving the compound in a well-ventilated area.

Avoid direct contact with the skin, eyes, and clothing.[8] In case of accidental contact,

immediately flush the affected area with copious amounts of water and seek medical

attention if necessary.[2]

Do not eat, drink, or apply cosmetics in the laboratory.[4][7] Wash your hands thoroughly

after handling the compound.[7][8]

Disposal Plan
Proper disposal of chemical waste is critical to ensure laboratory and environmental safety.

Contaminated Materials: All disposable items that have come into contact with GPR35
agonist 2, such as gloves, pipette tips, and weighing paper, should be collected in a

designated, clearly labeled hazardous waste container.[7]

Liquid Waste: Unused solutions containing GPR35 agonist 2 should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not pour chemical

waste down the drain.

Disposal Procedures: Follow your institution's specific guidelines for the disposal of chemical

waste. Ensure that all waste containers are properly labeled with the contents and any

associated hazards.

Workflow for Safe Handling of GPR35 Agonist 2
The following diagram illustrates the key steps in the safe handling and disposal of GPR35
agonist 2.
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Workflow for Safe Handling and Disposal of GPR35 Agonist 2
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1. Receive and Inspect Compound

2. Store Appropriately
(-20°C or -80°C, protect from light)

Intact Container

3. Weigh Solid in Fume Hood

Don PPE

4. Prepare Stock Solution

5. Prepare Working Dilutions

6. Conduct Experiment

7. Collect Contaminated Solid Waste

Used Consumables

8. Collect Liquid Waste

Unused Solutions

9. Dispose via Institutional Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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